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Compound of Interest

Compound Name: p-Benzoquinone imine

Cat. No.: B1217410 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of reactive chemical intermediates are paramount to ensuring a secure laboratory

environment. p-Benzoquinone imine, a highly reactive compound, necessitates stringent

disposal protocols to mitigate risks associated with its inherent reactivity and potential toxicity.

This document provides a comprehensive, step-by-step guide for the proper disposal of p-
benzoquinone imine, emphasizing safety and procedural clarity.

Chemical and Toxicological Profile
A thorough understanding of the properties of p-benzoquinone imine is crucial for its safe

management. The following table summarizes its key chemical and toxicological data.
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Property Value Reference

Molecular Formula C₆H₅NO [1]

Molar Mass 107.11 g/mol [1]

IUPAC Name
4-iminocyclohexa-2,5-dien-1-

one
[1]

CAS Number 3009-34-5 [1]

Reactivity

Highly electrophilic; potent

Michael acceptor. Readily

reacts with nucleophiles,

particularly thiols and amines.

[2]

Primary Hazard

Due to its high reactivity, it can

covalently bind to cellular

macromolecules, leading to

cytotoxicity.[2]

Toxicity Analogue

It is the core structure of N-

acetyl-p-benzoquinone imine

(NAPQI), the toxic metabolite

of acetaminophen, which is

known to cause liver damage.

[2][3]

Experimental Protocol: Neutralization and Disposal
of p-Benzoquinone Imine
Given the absence of specific regulatory guidelines for the disposal of p-benzoquinone imine,

a method of chemical neutralization prior to disposal is strongly recommended. This protocol is

based on the known reactivity of p-benzoquinone imine with thiol-containing compounds,

which effectively quenches its hazardous electrophilic nature.[3][4]

Objective: To neutralize the reactive p-benzoquinone imine into a less hazardous adduct

before final disposal as chemical waste.
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Materials:

Waste p-benzoquinone imine solution

N-acetylcysteine (NAC) or Glutathione (GSH)

Sodium bicarbonate (NaHCO₃) solution (10%)

Ethanol

Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,

lab coat

Fume hood

Glass beaker or flask of appropriate size

Stir plate and stir bar

Labeled hazardous waste container

Procedure:

Preparation: Conduct all steps within a certified chemical fume hood. Ensure all necessary

PPE is worn correctly.

Dilution: If the waste p-benzoquinone imine is in a concentrated form, dilute it with a

suitable solvent (e.g., ethanol) to a concentration of approximately 10 mg/mL. This helps to

control the reaction rate.

Neutralization:

For every 1 gram of p-benzoquinone imine, prepare a solution of 1.5 grams of N-

acetylcysteine or 2.8 grams of glutathione in water.

Slowly add the thiol solution to the diluted p-benzoquinone imine solution while stirring

continuously. An excess of the quenching agent ensures complete neutralization.
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pH Adjustment: After the addition of the thiol solution, check the pH of the mixture. If acidic,

slowly add the 10% sodium bicarbonate solution until the mixture is neutral (pH ~7). This

step is crucial as the reaction of NAPQI (a close analogue) with glutathione is pH-dependent.

Reaction Time: Allow the mixture to stir at room temperature for at least one hour to ensure

the reaction goes to completion.

Waste Collection: Transfer the neutralized solution to a properly labeled hazardous waste

container. The label should include the names of all constituents of the final mixture.

Final Disposal: The container with the neutralized waste should be disposed of through your

institution's hazardous waste management program.[5][6]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of p-benzoquinone imine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1217410?utm_src=pdf-custom-synthesis
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/reactive-chemicals.pdf
https://pubmed.ncbi.nlm.nih.gov/4033631/
https://pubmed.ncbi.nlm.nih.gov/4033631/
https://www.tandfonline.com/doi/abs/10.3109/00498259009046851
https://pubmed.ncbi.nlm.nih.gov/10387061/
https://pubmed.ncbi.nlm.nih.gov/10387061/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/715-reactive
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/715-reactive
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b1217410#p-benzoquinone-imine-proper-disposal-procedures
https://www.benchchem.com/product/b1217410#p-benzoquinone-imine-proper-disposal-procedures
https://www.benchchem.com/product/b1217410#p-benzoquinone-imine-proper-disposal-procedures
https://www.benchchem.com/product/b1217410#p-benzoquinone-imine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217410?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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